[4-(Naphthalen-1-ylmethyl)piperazin-1-yl]-(oxiran-2-yl)methanone

• IUPAC Name: [4-(naphthalen-1-ylmethyl)piperazin-1-yl]-(oxiran-2-yl)methanone
• InChI: InChI=1S/C18H20N2O2/c21-18(17-13-22-17)20-10-8-19(9-11-20)12-15-6-3-5-14-4-1-2-7-16(14)15/h1-7,17H,8-13H2
• InChI Key: QIBYIWCHPJGUPV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC3=CC=CC=C32)C(=O)C4CO4
• Molecular Formula: C18H20N2O2
• Molecular Weight: 296.4 g/mol

Description

[4-(Naphthalen-1-ylmethyl)piperazin-1-yl]-(oxiran-2-yl)methanone, also known as NAPPO, is a synthetic compound that has gained attention in the scientific community for its potential applications in drug discovery and development. NAPPO is a small molecule that can be synthesized using various methods, and its mechanism of action and physiological effects are currently being studied.

Mechanism of Action

[4-(Naphthalen-1-ylmethyl)piperazin-1-yl]-(oxiran-2-yl)methanone acts as an inhibitor of various enzymes and receptors, including monoamine oxidase (MAO), dopamine transporter (DAT), and sigma-1 receptor. By inhibiting these targets, [4-(Naphthalen-1-ylmethyl)piperazin-1-yl]-(oxiran-2-yl)methanone may have an effect on neurotransmitter levels and signaling pathways in the brain.
Biochemical and Physiological Effects
Studies have shown that [4-(Naphthalen-1-ylmethyl)piperazin-1-yl]-(oxiran-2-yl)methanone has various biochemical and physiological effects, including an increase in dopamine and serotonin levels in the brain. It has also been shown to have an effect on GABAergic and glutamatergic signaling pathways. In addition, [4-(Naphthalen-1-ylmethyl)piperazin-1-yl]-(oxiran-2-yl)methanone has been shown to have anxiolytic and anticonvulsant effects.

Advantages and Limitations for Lab Experiments

One advantage of using [4-(Naphthalen-1-ylmethyl)piperazin-1-yl]-(oxiran-2-yl)methanone in lab experiments is its small size, which allows it to easily penetrate cell membranes and interact with intracellular targets. However, [4-(Naphthalen-1-ylmethyl)piperazin-1-yl]-(oxiran-2-yl)methanone’s potency and specificity may pose challenges in terms of dosing and selectivity.

Future Directions

There are several potential future directions for research involving [4-(Naphthalen-1-ylmethyl)piperazin-1-yl]-(oxiran-2-yl)methanone. One area of interest is its potential use in the treatment of neurological disorders such as depression and anxiety. Additionally, further research is needed to fully understand its mechanism of action and potential side effects. Finally, the development of more specific and potent [4-(Naphthalen-1-ylmethyl)piperazin-1-yl]-(oxiran-2-yl)methanone analogs may lead to new therapeutic applications.

Synthesis Methods

[4-(Naphthalen-1-ylmethyl)piperazin-1-yl]-(oxiran-2-yl)methanone can be synthesized using a variety of methods, including the reaction of 1-(naphthalen-1-ylmethyl)piperazine with epichlorohydrin in the presence of a base. The resulting product is then treated with sodium hydroxide to yield [4-(Naphthalen-1-ylmethyl)piperazin-1-yl]-(oxiran-2-yl)methanone. Other methods include the reaction of 1-(naphthalen-1-ylmethyl)piperazine with epoxides, or the reaction of 1-(naphthalen-1-ylmethyl)piperazine with chloromethyl oxirane.

Scientific Research Applications

[4-(Naphthalen-1-ylmethyl)piperazin-1-yl]-(oxiran-2-yl)methanone has shown potential in drug discovery and development due to its ability to inhibit certain enzymes and receptors. It has been studied for its potential use as an antidepressant, antipsychotic, and anticonvulsant. [4-(Naphthalen-1-ylmethyl)piperazin-1-yl]-(oxiran-2-yl)methanone has also shown promise in the treatment of cancer, as it has been shown to inhibit the growth of certain cancer cells.